Cas no 59637-41-1 (2-Butene,3-methyl-1-[(3-methyl-3-buten-1-yl)oxy]-)

• Product Name: 2-Butene,3-methyl-1-[(3-methyl-3-buten-1-yl)oxy]-
• CAS No: 59637-41-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 370173
• PubChem ID: 101097
• Update Time: 2025-04-19

2-Butene,3-methyl-1-[(3-methyl-3-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,3-methyl-1-[(3-methyl-3-buten-1-yl)oxy]-
• 2-methyl-4-((3-methyl-2-butenyl)oxy)-1-Butene
• 2-methyl-4-[(3-methyl-2-butenyl)oxy]but-1-ene
• 1-Butene, 2-methyl-4-((3-methyl-2-butenyl)oxy)-
• 2-Butene, 3-methyl-1-((3-methyl-3-buten-1-yl)oxy)-
• 2-Methyl-4-((3-methyl-2-butenyl)oxy)but-1-ene
• 2-methyl-4-[(3-methylbut-2-en-1-yl)oxy]but-1-ene
• Bis-gamma, gamma-dimethylallyl ether
• 3-Methyl-3-butenyl 3-methyl-2-butenyl ether
• EINECS 261-829-3
• Bis-.gamma., .gamma.-dimethylallyl ether
• UNII-T9N6YC888T
• NS00034205
• 59637-41-1
• DTXSID9069342
• SCHEMBL11135438
• SBKPSGLYGQUMEX-UHFFFAOYSA-N
• 2-Methyl-4-[(3-methyl-2-butenyl)oxy]-1-butene #
• 1-Butene, 2-methyl-4-[(3-methyl-2-butenyl)oxy]-
• T9N6YC888T
• 3-methyl-1-(3-methylbut-3-enoxy)but-2-ene
• 3-Methyl-1-[(3-methyl-3-buten-1-yl)oxy]-2-butene

• Inchi： 1S/C10H18O/c1-9(2)5-7-11-8-6-10(3)4/h6H,1,5,7-8H2,2-4H3
• InChI Key： SBKPSGLYGQUMEX-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)CCC(=C)C

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.819
• Boiling Point: 192.2°C at 760 mmHg
• Flash Point: 56.3°C
• Refractive Index: 1.439
• PSA: 9.23000
• LogP: 2.93540